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Introduction

ML395 (also known as VU0468809) is a potent and highly selective allosteric inhibitor of
human phospholipase D2 (PLD2).[1][2][3] It exhibits over 80-fold selectivity for PLD2 over
PLD1.[1][3] Recent studies have demonstrated that ML395 possesses broad-spectrum antiviral
activity against a range of influenza virus strains, including H1, H3, H5, and H7 subtypes.[1][2]
[3] This document provides a comprehensive experimental guide for researchers investigating
the antiviral properties of ML395.

Mechanism of Action

ML395 exerts its antiviral effects by inhibiting the enzymatic activity of PLD2. PLD enzymes are
involved in a variety of cellular processes, including signal transduction, membrane trafficking,
and cytoskeletal organization. In the context of influenza virus infection, PLD2 activity has been
shown to facilitate efficient viral entry into host cells.[4][5] By inhibiting PLD2, ML395 is
believed to delay viral endocytosis, thereby exposing the virus to the host's innate immune
system for a longer duration.[4][5] This delay allows for a more robust innate immune response,
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characterized by increased transcription of antiviral effectors such as myxovirus resistance
gene A (MxA), which ultimately leads to reduced viral titers.[4][5]

Influenza Virus Entry

inding

Host Cell Receptor

riggers

PLD?2 Signaling

Actiyatés Inhibits

Leads to

Fagilitates . Enhances

Innat‘ e Immunje Resp@)nse

Viral Replication

1

1

1

1

! :
E}etected by-

! :

1

I

v v

Innate Immunity

Antiviral State

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4162146/
https://pubmed.ncbi.nlm.nih.gov/25065577/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Proposed mechanism of action of ML395 in inhibiting influenza virus infection.

Quantitative Data

The following table summarizes the key quantitative parameters of ML395.

Parameter Value Cell Line Comments Reference

Potent and
PLD2 IC50 360 nM Cellular Assay selective inhibitor  [1][2][3]
of PLD2.

Demonstrates
>80-fold
PLD1 IC50 >30,000 nM Cellular Assay selectivity for [1][3]
PLD2 over
PLD1.

Shows broad-
spectrum activity
Antiviral Activity Active Cellular Assays against influenza  [1][2][3]
strains H1, H3,
H5, and H7.

Experimental Protocols

Herein are detailed protocols for the characterization of the antiviral activity of ML395.

Cytotoxicity Assay (CC50 Determination)

This protocol determines the concentration of ML395 that is toxic to the host cells, which is
essential for differentiating true antiviral activity from cytotoxic effects. The MTT assay is a
colorimetric assay that measures the metabolic activity of cells.[6][7][8]

Seed cellsin a Add serial dilutions Incubate for Add solubilization Read absorbance -
96-well plate of ML395 48.72 hours Add MTT reagent Incubate for 4 hours solution at 570 nm Calculate CC50 value
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Caption: Workflow for determining the CC50 of ML395 using the MTT assay.
Methodology:

o Cell Seeding: Seed a suitable host cell line (e.g., Madin-Darby Canine Kidney (MDCK) or
A549 cells) in a 96-well plate at a density that will result in 80-90% confluency at the end of
the assay.

o Compound Addition: Prepare serial dilutions of ML395 in cell culture medium. Remove the
growth medium from the cells and add the ML395 dilutions. Include a "cells only" control (no
compound) and a "medium only" control (no cells).

¢ Incubation: Incubate the plate for a period that corresponds to the duration of your planned
antiviral assays (typically 48-72 hours) at 37°C in a humidified CO2 incubator.

e MTT Addition: Following incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.[6]

e Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCI) to each
well to dissolve the formazan crystals.[9]

o Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate
reader.

» Data Analysis: Calculate the percentage of cell viability for each ML395 concentration
relative to the "cells only" control. The 50% cytotoxic concentration (CC50) is determined by
plotting the percentage of cell viability against the log of the compound concentration and
fitting the data to a dose-response curve.

Plaque Reduction Assay (EC50 Determination)

This assay quantifies the ability of ML395 to inhibit the production of infectious virus particles.
[10][11]
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Caption: Workflow for determining the EC50 of ML395 using a plaque reduction assay.

Methodology:

o Cell Preparation: Seed host cells in 6-well or 12-well plates to form a confluent monolayer on
the day of infection.

» Virus and Compound Preparation: Prepare serial dilutions of ML395. Prepare a dilution of
the influenza virus stock that will produce a countable number of plaques (e.g., 50-100
plaques per well).

 Virus-Compound Incubation: Mix the virus dilution with each ML395 dilution and incubate for
1 hour at 37°C to allow the compound to interact with the virus.

« Infection: Remove the growth medium from the cell monolayers and infect the cells with the
virus-compound mixture. Allow the virus to adsorb for 1 hour at 37°C.

o Overlay: After adsorption, remove the inoculum and overlay the cells with a semi-solid
medium (e.g., containing agarose or methylcellulose) supplemented with the corresponding
concentration of ML395.

e Incubation: Incubate the plates at 37°C in a CO2 incubator until visible plaques are formed
(typically 2-4 days).

» Staining: Fix the cells (e.qg., with 4% formaldehyde) and stain with a solution like crystal violet
to visualize the plaques.

o Data Analysis: Count the number of plaques in each well. The percentage of plaque
reduction is calculated for each ML395 concentration relative to the virus-only control. The
50% effective concentration (EC50) is determined by plotting the percentage of plague
reduction against the log of the compound concentration.
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Viral Load Reduction Assay (QRT-PCR)

This assay measures the effect of ML395 on the accumulation of viral RNA within infected
cells.

Infect cells in the presence Incubate for a defined Harvest cells and Perform reverse Perform quantitative PCR Analyze data and
of ML395 dilutions period (e.g., 24h) extract total RNA transcription (RT) (gPCR) with viral-specific primers quantify viral RNA

Click to download full resolution via product page
Caption: Workflow for quantifying viral load reduction by gRT-PCR.
Methodology:

 Infection and Treatment: Seed host cells in a multi-well plate. Infect the cells with influenza
virus at a specific multiplicity of infection (MOI) in the presence of serial dilutions of ML395.

 Incubation: Incubate the infected cells for a predetermined time (e.g., 8, 12, or 24 hours).

* RNA Extraction: At the end of the incubation period, lyse the cells and extract total RNA
using a commercial Kit.

o Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA
using a reverse transcriptase enzyme and primers specific for a conserved region of a viral
gene (e.g., the matrix (M) gene).

o Quantitative PCR (gPCR): Perform gPCR using the generated cDNA, primers, and a probe
specific for the viral target. Use a housekeeping gene (e.g., GAPDH or (3-actin) as an internal
control for normalization.

o Data Analysis: Determine the cycle threshold (Ct) values for both the viral gene and the
housekeeping gene. Calculate the relative quantification of viral RNA using the AACt
method.

Minigenome Assay
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This assay is used to determine if ML395 specifically inhibits the activity of the viral RNA-
dependent RNA polymerase (RdRp) complex.[12][13]

Co-transfect cells with plasmids
expressing viral polymerase
(PB1, PB2, PA), NP, and a
viral-like reporter RNA

Incubate for 24-48 hours

Click to download full resolution via product page
Caption: Workflow for the influenza virus minigenome assay.
Methodology:

e Plasmids: Utilize a set of plasmids that express the components of the influenza virus RdRp
(PB1, PB2, and PA), the nucleoprotein (NP), and a viral-like RNA (vVRNA) minigenome
encoding a reporter gene (e.g., luciferase or GFP) flanked by the viral non-coding regions.

o Transfection: Co-transfect a suitable cell line (e.g., HEK293T) with these plasmids.
o Compound Treatment: After transfection, add serial dilutions of ML395 to the cells.

 Incubation: Incubate the cells for 24-48 hours to allow for the expression of the viral proteins,
reconstitution of the RARp complex, and transcription/replication of the minigenome.

o Reporter Gene Assay: Lyse the cells and measure the activity of the reporter gene (e.g.,
luciferase activity using a luminometer).

o Data Analysis: A reduction in reporter gene activity in the presence of ML395 would suggest
that the compound inhibits a step in the viral replication/transcription cycle mediated by the
RdRp complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#application-notes-and-protocols-for-ml395-in-virology
https://bio-protocol.org/exchange/minidetail?type=30&id=8762753
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.868367/full
https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ml395-in-virology
https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#application-notes-and-protocols-for-ml395-in-virology
https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#application-notes-and-protocols-for-ml395-in-virology
https://www.benchchem.com/product/b15572432?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. medkoo.com [medkoo.com]
2. file.medchemexpress.eu [file.medchemexpress.eu]

3. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved
physiochemical properties and broad-spectrum antiviral activity against influenza strains -
PubMed [pubmed.ncbi.nim.nih.gov]

4. Phospholipase D Facilitates Efficient Entry of Influenza Virus, Allowing Escape from Innate
Immune Inhibition - PMC [pmc.ncbi.nim.nih.gov]

5. Phospholipase D facilitates efficient entry of influenza virus, allowing escape from innate
immune inhibition - PubMed [pubmed.ncbi.nim.nih.gov]

6. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments
[experiments.springernature.com]

8. broadpharm.com [broadpharm.com]

9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW
[thermofisher.com]

10. Plaque reduction neutralization test - Wikipedia [en.wikipedia.org]

11. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs
[neutab.creative-biolabs.com]

12. Influenza A virus minigenome assay [bio-protocol.org]

13. Frontiers | A Comprehensive Roadmap Towards the Generation of an Influenza B
Reporter Assay Using a Single DNA Polymerase-Based Cloning of the Reporter RNA
Construct [frontiersin.org]

To cite this document: BenchChem. [Application Notes and Protocols for ML395 in Virology].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572432/docs#application-notes-and-protocols-for-
mI395-in-virology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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